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Compound of Interest

Compound Name: DL-DIHYDROZEATIN

Cat. No.: B023475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DL-DIHYDROZEATIN (DHZ) is a synthetically produced, biologically active cytokinin, a class of

plant growth substances that promote cell division, or cytokinesis, in plant roots and shoots. It

is a derivative of zeatin in which the double bond in the isoprenoid side chain has been

reduced. This structural modification makes DL-DIHYDROZEATIN more stable than zeatin as it

is resistant to degradation by cytokinin oxidase. These application notes provide a detailed

protocol for the preparation of a DL-DIHYDROZEATIN stock solution for use in plant tissue

culture and other research applications.

Quantitative Data Summary
The following table summarizes the key quantitative data for DL-DIHYDROZEATIN.
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Parameter Value Source(s)

Molecular Formula C₁₀H₁₅N₅O [1][2]

Molecular Weight 221.26 g/mol [2][3]

Purity (Assay) ≥98.0% (HPLC) [3][4]

Appearance White to off-white powder [4]

Solubility Ethanol, DMSO [1][2][5]

Storage (Solid) 2-8°C [1][3][4][5]

Storage (Stock Solution)

Short-term (days to weeks): 0-

4°CLong-term (months to

years): -20°C

[2]

Experimental Protocol: Preparation of a 1 mg/mL
DL-DIHYDROZEATIN Stock Solution
This protocol details the steps to prepare a 1 mg/mL stock solution of DL-DIHYDROZEATIN.

Materials and Equipment
DL-DIHYDROZEATIN powder

Ethanol or Dimethyl sulfoxide (DMSO)

Sterile, double-processed water

100 mL volumetric flask

Analytical balance

Magnetic stirrer and stir bar

Sterile filter (0.2 µm) and syringe

Sterile storage vials/bottles
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure
Preparation: In a fume hood, weigh out 100 mg of DL-DIHYDROZEATIN powder using an

analytical balance and transfer it to a 100 mL volumetric flask.

Dissolution: Add 2-5 mL of a suitable solvent (ethanol or DMSO) to the volumetric flask.[6]

Gently swirl the flask or use a magnetic stirrer on a low setting to completely dissolve the

powder.[1][2][5]

Dilution: Once the DL-DIHYDROZEATIN is completely dissolved, slowly add sterile, double-

processed water to the flask while stirring to bring the final volume to 100 mL.[6] Continue

stirring to ensure the solution remains homogenous.

Sterilization: To ensure the stock solution is free from microbial contamination, sterile filter

the solution using a 0.2 µm syringe filter into a sterile storage bottle.[6]

Storage: Label the storage bottle with the name of the compound, concentration (1 mg/mL),

preparation date, and your initials. For short-term storage (days to weeks), store the solution

at 0-4°C.[2] For long-term storage (months to years), aliquot the stock solution into smaller,

single-use sterile vials and store at -20°C to avoid repeated freeze-thaw cycles.[2]

Usage in Media
To achieve a final concentration of 1.0 mg/L of DL-DIHYDROZEATIN in your culture medium,

add 1.0 mL of the 1 mg/mL stock solution to 1 liter of medium.[6] The required volume of the

stock solution can be adjusted based on the desired final concentration using the following

formula:

Volume of Stock Solution (mL) = (Desired Final Concentration (mg/L) x Final Volume of

Medium (L)) / Stock Solution Concentration (mg/mL)[6][7]

Visualizing the Workflow
The following diagram illustrates the key steps in the preparation of the DL-DIHYDROZEATIN
stock solution.
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Preparation Dissolution Dilution & Sterilization Storage
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Caption: Workflow for DL-DIHYDROZEATIN Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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